1-Propanone, 2,3,3,3-tetrafluoro-1-phenyl-2-(trifluoromethyl)-

• CAS No.: 56112-35-7
• Molecular Formula: C10H5F7O
• Molecular Weight: 274.13 g/mol
• IUPAC Name: 2,3,3,3-tetrafluoro-1-phenyl-2-(trifluoromethyl)propan-1-one
• InChI: InChI=1S/C10H5F7O/c11-8(9(12,13)14,10(15,16)17)7(18)6-4-2-1-3-5-6/h1-5H
• InChI Key: VNEGZSKUFZUCAV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C(C(F)(F)F)(C(F)(F)F)F

Description

1-Propanone, 2,3,3,3-tetrafluoro-1-phenyl-2-(trifluoromethyl)- is a useful research compound. Its molecular formula is C10H5F7O and its molecular weight is 274.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under protective gas, 22 g (0.18 mol) of benzoyl fluoride and 55.3 g (0.18 mol) of perfluoroisopropyl iodide in 150 ml of CH2Cl2 are initially introduced into a round-bottomed flask. 45 g (0.18 mol) of phosphorous acid trisdiethylamide are added dropwise at about -70° C. The mixture is stirred for 12 hours at -70° C. and, after warming, worked up analogously to Example 1. 38.5 g (78%) of 1-phenyl-2,3,3,3-tetrafluoro-2-trifluoromethyl-propan-1-one of b.p. 90°-92° C./80 mbar are obtained.